Cas no 501430-66-6 (Benzofuran, 7-chloro-5-(chloromethyl)-)
501430-66-6 structure
Product Name:Benzofuran, 7-chloro-5-(chloromethyl)-
CAS No:501430-66-6
MF:C14H22O3
MW:238.322684764862
CID:1559864
PubChem ID:59304595
Update Time:2025-04-21
Benzofuran, 7-chloro-5-(chloromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzofuran, 7-chloro-5-(chloromethyl)-
- 501430-66-6
- SCHEMBL12561174
- DB-156627
- 7-chloro-5-(chloromethyl)benzofuran
-
- Inchi: 1S/C14H22O3/c1-2-17-14(16)9-12(15)7-8-13(10-3-4-10)11-5-6-11/h10-11,13H,2-9H2,1H3
- InChI Key: YDRUGSMHMLPADC-UHFFFAOYSA-N
- SMILES: O=C(CC(=O)OCC)CCC(C1CC1)C1CC1
Computed Properties
- Exact Mass: 199.97968
- Monoisotopic Mass: 238.15689456g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 9
- Complexity: 278
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 13.14
Benzofuran, 7-chloro-5-(chloromethyl)- Related Literature
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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